4-(4-Bromophenyl)-1-(methanesulphonyl)piperidin-4-ol

• Molecular Formula: C12H16BrNO3S
• Molecular Weight: 334.23 g/mol
• IUPAC Name: 4-(4-bromophenyl)-1-methylsulfonylpiperidin-4-ol
• InChI: InChI=1S/C12H16BrNO3S/c1-18(16,17)14-8-6-12(15,7-9-14)10-2-4-11(13)5-3-10/h2-5,15H,6-9H2,1H3
• InChI Key: WLMZJEQKCGIPLP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)(C2=CC=C(C=C2)Br)O

Description

4-(4-Bromophenyl)-1-(methanesulphonyl)piperidin-4-ol is a useful research compound. Its molecular formula is C12H16BrNO3S and its molecular weight is 334.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1 g of 4-(4-bromophenyl)piperidin-4-ol is placed in 20 ml of dichloromethane. 0.65 ml of triethylamine and then 0.33 ml of methanesulphonyl chloride are added. The reaction mixture is stirred at ambient temperature for 2 h. It is washed with water and then with a saturated aqueous sodium chloride solution. The organic phase is dried over sodium sulphate and then evaporated under reduced pressure. The crude product obtained is chromatographed on silica gel, elution being carried out with a dichloromethane/methanol (99/1) solvent mixture. 1.1 g of 4-(4-bromophenyl)-1-(methanesulphonyl)piperidin-4-ol are obtained.

Synthesis routes and methods II

Procedure details

Methanesulfonyl chloride (21.91 g, 14.81 mL, 191.30 mmol) is added slowly (10 min) to a solution of 4-(4-bromophenyl)-4-piperidinol (50.00 g, 191.30 mmol) and triethylamine (29.04 g, 40.00 mL, 286.95 mmol) in tetrahydrofuran (575 mL) at 23° C. (internal temperature) under nitrogen atmosphere. The mixture is stirred at 23° C. for 30 min. 500 mL of 1 M aq hydrochloric acid are added and the mixture is stirred for 10 min. The mixture is extracted with ethyl acetate (2×500 mL) the organic layers are combined, dried over anhydrous sodium sulfate, filtered and the solvent is removed to obtain 60.0 g of the title compound as a white solid. MS m/e (79Br/81Br) 333, 335 (M+1).